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Compound of Interest

Compound Name: Apiezon N

Cat. No.: B1172494

This technical support center provides troubleshooting guidance and answers to frequently
asked guestions regarding the use of Apiezon N grease in ultra-high vacuum (UHV) systems.
While Apiezon N is a trusted material for cryogenic and high-vacuum applications, its use in
UHV systems at ambient or elevated temperatures requires careful consideration to mitigate
outgassing-related issues.

Frequently Asked Questions (FAQs)

Q1: Is Apiezon N suitable for ultra-high vacuum (UHV) applications?

Al: Apiezon N is primarily designed for high vacuum and cryogenic applications.[1] While it
has a low vapor pressure at room temperature (around 6 x 1071° Torr at 20°C), itis a
hydrocarbon-based grease and can be a source of outgassing in UHV systems, especially if
heated.[2][3] For UHV applications at ambient temperatures, Apiezon L grease has a lower
vapor pressure and is often a more suitable choice.[4]

Q2: What is the recommended operating temperature range for Apiezon N in a vacuum
system?

A2: The typical working temperature range for Apiezon N is -269°C to +30°C.[2] Using the
grease above 30°C will significantly increase its vapor pressure and lead to outgassing, which
can contaminate the UHV environment.[5]

Q3: What are the primary outgassing products from Apiezon N?
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A3: As a hydrocarbon-based grease, Apiezon N will primarily outgas a spectrum of
hydrocarbon fragments when heated or exposed to a high vacuum.[6] A residual gas analyzer
(RGA) would likely show peaks corresponding to various CxHy* fragments. Common fragments
to look for include those at mass-to-charge ratios (m/z) such as 15 (CHs*), 27 (CzHs*), 29
(C2Hs*), 41 (CsHs™t), 43 (CsH7™), 55 (CaH7+), and 57 (CaHo).

Q4: How can | minimize outgassing from Apiezon N?

A4: To minimize outgassing, it is crucial to use the smallest amount of grease necessary for the
application. Apply a thin, uniform layer. Avoid trapping air bubbles when applying the grease to
seals or components. Whenever possible, keep the greased components at or below room
temperature.

Q5: How should I clean and remove Apiezon N from my vacuum components?

A5: First, wipe off any excess grease with a clean, lint-free cloth.[2] Any remaining residue can
be removed using an aromatic hydrocarbon solvent such as toluene or xylene. For a more
environmentally friendly option, limonene can be used.[7] Apiezon N is not soluble in alcohols
(like ethanol or IPA) or ketones (like acetone), so these should not be used for cleaning.[2][7]

Troubleshooting Guide

Problem: My UHV system pressure is higher than expected after using Apiezon N.
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Question

Answer / Troubleshooting Step

Did you recently apply Apiezon N?

If the pressure rise coincides with the
application of the grease, it is a likely source of

the gas load.

How much grease did you apply?

Excessive application is a common cause of
high outgassing. Use only a minimal amount to

create a seal or thermal contact.

What is the temperature of the greased

component?

Any component with Apiezon N that is operating
above its recommended temperature range
(+30°C) will exhibit significant outgassing.[2]
Ensure the greased area is not being

inadvertently heated.

Have you performed a bakeout?

Apiezon N is not recommended for high-
temperature bakeouts. If a system bakeout is
necessary, the greased components should be

removed or shielded from the heat.

Problem: My Residual Gas Analyzer (RGA) shows high peaks for hydrocarbons.
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Question

Answer / Troubleshooting Step

What specific mass-to-charge (m/z) peaks are

elevated?

Look for a characteristic pattern of hydrocarbon
fragments (e.g., m/z = 27, 29, 41, 43, 55, 57).
This strongly suggests outgassing from a

hydrocarbon source like Apiezon N.

Are there also high peaks for water (m/z = 18)?

While Apiezon N itself is not a primary source of
water, its "gettering” action can absorb moisture
from the atmosphere.[2] If the grease was
exposed to air for an extended period before
pump-down, it could be releasing this absorbed

water.

How do the hydrocarbon peaks behave over

time?

If the peaks decrease slowly over a long period,
it indicates a persistent outgassing source. If

they spike during any heating of a component, it
points to a temperature-sensitive source like the

grease.

Data Presentation

Table 1: Properties of Apiezon Greases Relevant to Vacuum Applications
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Property Apiezon L Apiezon M Apiezon N Apiezon H
Ultra High Cryogenic / High  High

Main Application 9 High Vacuum yod J 9
Vacuum Vacuum Temperature

Typical Working
10 to 30°C 10 to 30°C -269 to 30°C -10 to 240°C
Temp. Range

Vapor Pressure
@ 20°C (Torr)

7.0x 1071 1.7x10°° 6.0 x 10710 1.7x107°

Outgassing
(ASTM E595)

Total Mass Loss
(TML)

<1.0% N/A <1.0% N/A

Collected Volatile
Condensable

_ <0.1% N/A <0.1% N/A
Materials

(CVCM)

Data sourced from Apiezon product datasheets.[8]

Experimental Protocols
Protocol 1: Proper Application of Apiezon N for UHV

Surface Preparation: Ensure all surfaces to be greased are thoroughly cleaned and
degreased. Use appropriate solvents (e.g., isopropanol, acetone) followed by a final rinse
with a solvent that leaves no residue. Ensure components are completely dry.

Grease Application: Apply a very small amount of Apiezon N to a clean, lint-free applicator
(e.g., a swab or a spatula).

Create a Thin Film: Spread the grease into a thin, uniform, and translucent layer on the
sealing surface or area requiring thermal contact. The goal is to fill microscopic voids, not to
create a thick layer.
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Assembly: Assemble the components carefully. For O-ring seals, ensure the grease is
applied thinly and evenly to the O-ring itself. When mating flanges, ensure no grease is
extruded into the vacuum volume.

Cleanup: Immediately wipe away any excess grease from the exterior of the joint using a
clean cloth and a suitable solvent (e.g., toluene or limonene).[7]

Protocol 2: Residual Gas Analysis (RGA) for Diaghosing
Outgassing

Establish a Baseline: Pump the UHV system down to its base pressure. Record an RGA
scan of the residual gases to establish a baseline spectrum. Note the partial pressures of
common background gases like Hz (m/z 2), H20 (m/z 18), N2 (m/z 28), and COz (m/z 44).

Introduce the Component: Vent the system and install the component to which Apiezon N
has been applied.

Pump Down and Monitor: Pump the system down again. Take RGA scans at regular intervals
(e.g., every 30 minutes) as the pressure drops.

Analyze the Spectra: Compare the new RGA scans to the baseline. Look for significant
increases in the partial pressures of hydrocarbon fragments (m/z = 27, 29, 41, 43, 55, 57,
etc.).

Temperature Test (Optional and with Caution): If it is safe to do so, gently warm the
component with an external heat source (e.g., a heat gun on a low setting, ensuring the
temperature does not exceed 30-40°C). Monitor the RGA in real-time. A sharp increase in
hydrocarbon peaks correlated with the temperature rise confirms the grease as the source.

Interpretation: The presence of a strong hydrocarbon spectrum that was not in the baseline
scan is a clear indicator of outgassing from Apiezon N.

Visualizations

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.lesker.com/newweb/fluids/greases-cryogenic-apiezon/apiezonn/
https://www.benchchem.com/product/b1172494?utm_src=pdf-body
https://www.benchchem.com/product/b1172494?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1172494?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Troubleshooting & Optimization

Check Availability & Pricing

High pressure or contamination

in UHV system

Perform Residual Gas
Analysis (RGA)

RGA shows high peaks
for hydrocarbons
(m/z 27, 29, 41, 43, 55, 57)?

Hydrocarbon peaks are low.
Problem is likely a leak,
or water outgassing.

Was Apiezon N recently used
or is it near a heat source?

No Apiezon N present.
Source is another hydrocarbon
(e.g., cleaning residue, pump oil).

Apiezon N is the likely source.

Action: Consider UHV-rated alternative

Action: Use minimal amount of grease.

Action: Clean components and re-apply

Ensure component temperature < 30°C. grease sparingly.

(e.g., Apiezon L for ambient temp).

Click to download full resolution via product page

Caption: Troubleshooting workflow for UHV contamination.
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Contributing Factors

Trapped Air / Solvents

Excessive Grease
Application

Increased Hydrocarbon
Outgassing

Temperature > 30°C

Low System
Pressure (UHV)

Click to download full resolution via product page

Caption: Factors contributing to Apiezon N outgassing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Apiezon N in Ultra-High Vacuum (UHV): Technical
Support Center]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1172494#outgassing-problems-with-apiezon-n-in-
ultra-high-vacuum-uhv]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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